Cas no 186588-82-9 (2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester)

2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester structure
186588-82-9 structure
Product Name:2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester
CAS No:186588-82-9
MF:C6H8O3S
MW:160.190920829773
CID:114856
PubChem ID:54676052
Update Time:2025-04-18

2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester
    • 2-Thiophenecarboxylicacid,4,5-dihydro-3-hydroxy-,methylester(9CI)
    • methyl 4-hydroxy-2,3-dihydrothiophene-5-carboxylate
    • 186588-82-9
    • SCHEMBL10424710
    • Inchi: 1S/C6H8O3S/c1-9-6(8)5-4(7)2-3-10-5/h7H,2-3H2,1H3
    • InChI Key: WUTPQAHPRDRJCK-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(CC1)O

Computed Properties

  • Exact Mass: 160.01900
  • Monoisotopic Mass: 160.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.83000
  • LogP: 1.06590
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